Cas no 2228735-04-2 (4,4-difluoro-1-(2-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 4,4-difluoro-1-(2-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid
• CAS No: 2228735-04-2
• MF: C₁₅H₁₈F₂O₃
• MW: 284.298431873322
• CID: 6457812
• PubChem ID: 165631965
• Update Time: 2025-09-26

4,4-difluoro-1-(2-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(2-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid
• EN300-1959120
• 2228735-04-2

• Inchi： 1S/C15H18F2O3/c1-10-4-3-5-11(12(10)20-2)14(13(18)19)6-8-15(16,17)9-7-14/h3-5H,6-9H2,1-2H3,(H,18,19)
• InChI Key： JDJGOEPDGFQMJP-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(C2C=CC=C(C)C=2OC)CC1)F

Computed Properties

• Exact Mass: 284.12240076g/mol
• Monoisotopic Mass: 284.12240076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 4,4-difluoro-1-(2-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid

Introduction to 4,4-difluoro-1-(2-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid (CAS No. 2228735-04-2)

4,4-difluoro-1-(2-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid, identified by the CAS number 2228735-04-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by a cyclohexane core substituted with fluorine and aromatic groups, which often imparts unique physicochemical properties and biological activities. The structural features of this molecule, particularly the presence of fluoro substituents and a methoxy-methylphenyl group, make it a promising candidate for further investigation in drug discovery and development.

The fluoro group is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate metabolic stability, lipophilicity, and binding affinity. In the context of 4,4-difluoro-1-(2-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid, the two fluorine atoms at the 4-position of the cyclohexane ring are strategically positioned to influence electronic distributions and interactions with biological targets. This structural motif has been explored in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The 2-methoxy-3-methylphenyl moiety in 4,4-difluoro-1-(2-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid contributes to hydrophobic interactions and can be critical for receptor recognition. Studies have shown that aromatic rings with methoxy and methyl substituents often enhance binding affinity by optimizing van der Waals contacts and hydrophobic clustering.

In the realm of drug design, 4,4-difluoro-1-(2-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid represents an interesting scaffold for developing novel therapeutics. The combination of fluoro substitution and aromatic ring systems provides a balance between metabolic stability and target engagement. For instance, fluorinated compounds have been demonstrated to exhibit improved pharmacokinetic profiles due to their resistance to enzymatic degradation. This characteristic is particularly valuable in long-term therapeutic applications where bioavailability is a critical factor.

The carboxylic acid functionality at the 1-position of the cyclohexane ring in 4,4-difluoro-1-(2-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid offers opportunities for further chemical modification. This group can be used to form esters, amides, or other derivatives that may enhance solubility or target specificity. Such modifications are routinely employed in medicinal chemistry to optimize lead compounds for clinical development.

Current research in the field of fluorinated heterocycles has highlighted their potential as bioactive molecules. For example, studies have shown that fluoro-substituted cyclohexanes can interact with enzymes and receptors in ways that traditional non-fluorinated analogs cannot. The electronic effects induced by fluorine atoms can lead to enhanced binding affinities or altered selectivity profiles. This has spurred interest in developing libraries of fluorinated compounds for high-throughput screening (HTS) campaigns.

The synthesis of 4,4-difluoro-1-(2-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid presents unique challenges due to the sensitivity of the fluoro substituents and the complexity of the aromatic ring system. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation (DoM) have enabled efficient construction of complex fluorinated structures. These advances have lowered barriers to accessing novel fluorinated building blocks like 4,4-difluoro-1-(2-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid, facilitating its incorporation into drug discovery programs.

In terms of biological activity, preliminary studies on derivatives of this compound class have revealed promising results. For instance, certain fluoro-substituted cyclohexanes have demonstrated inhibitory effects on enzymes implicated in cancer progression or inflammatory responses. While more extensive research is needed to fully elucidate the pharmacological properties of 4,4-difluoro-1-(2-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid, these findings underscore its potential as a starting point for developing next-generation therapeutics.

The role of computational tools in analyzing compounds like 4,4-difluoro-1-(2-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid cannot be overstated. Software platforms capable of predicting ADME (Absorption, Distribution, Metabolism, Excretion) properties are essential for guiding medicinal chemistry efforts. By leveraging these tools early in the discovery process, researchers can prioritize compounds based on their likelihood of success in clinical trials. This data-driven approach has become standard practice in modern drug development pipelines.

Future directions for research on 4,4-difluoro-1-(2-methoxy-3-methylphenyl)cyclohexane-1-carboxylic acid may include exploring its interactions with specific biological targets using X-ray crystallography or NMR spectroscopy. Additionally, investigating its behavior in vivo could provide insights into its potential therapeutic utility. Collaborative efforts between synthetic chemists and biologists will be crucial for translating laboratory findings into viable drug candidates.

In conclusion, 4 , 4 -difluoro - 1 - ( 2 - methoxy - 3 - methyl phenyl ) - cyc lo hex ane - 1 - car box yl ic ac id ( CAS No . 2228735 - 04 - 2 ) represents a compelling subject for medicinal chemistry research due to its structural complexity and functional diversity . The strategic placement of fluoro substituents and aromatic groups suggests multiple avenues for biological activity , while its carboxylic acid moiety offers opportunities for further derivatization . As computational methods continue to improve and synthetic techniques evolve , compounds like this one are poised to play significant roles in the development of novel therapeutics . Continued investigation will be essential for unlocking their full potential.